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Compound of Interest

Compound Name: NCCO007

Cat. No.: B609492

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular targets of
NCCO007, a dual inhibitor of Casein Kinase la (CKla) and Casein Kinase 16 (CKId). This
document summarizes key quantitative data, details relevant experimental protocols, and
visualizes the associated signaling pathways to facilitate a deeper understanding of NCC007's
mechanism of action for research and drug development purposes.

Core Molecular Targets and Quantitative Inhibitory
Activity

NCCO007 has been identified as a potent inhibitor of two key members of the Casein Kinase |
family, CKla and CKId. The inhibitory activity of NCC007 has been quantified by determining its
half-maximal inhibitory concentration (IC50) against these two kinases.

Target IC50 (M)
Casein Kinase la (CKla) 1.8
Casein Kinase 15 (CKId) 3.6

Signaling Pathways Modulated by NCC007
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The primary molecular targets of NCC007, CKla and CKIl9, are integral components of distinct
and critical cellular signaling pathways. Inhibition of these kinases by NCC007 can therefore
significantly impact these pathways.

Casein Kinase la (CKla) and the Wnt/3-catenin Signaling
Pathway

CKla is a crucial negative regulator of the canonical Wnt/p-catenin signaling pathway.[1] In the
absence of a Wnt ligand, CKla participates in a "destruction complex” that phosphorylates 3-
catenin, marking it for ubiquitination and subsequent proteasomal degradation.[1] By inhibiting
CKla, NCCO007 can lead to the stabilization and accumulation of (3-catenin, which then
translocates to the nucleus to activate the transcription of Wnt target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b609492#understanding-the-molecular-targets-of-
ncc007]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b609492?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5968562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5968562/
https://www.benchchem.com/product/b609492#understanding-the-molecular-targets-of-ncc007
https://www.benchchem.com/product/b609492#understanding-the-molecular-targets-of-ncc007
https://www.benchchem.com/product/b609492#understanding-the-molecular-targets-of-ncc007
https://www.benchchem.com/product/b609492#understanding-the-molecular-targets-of-ncc007
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

